N-[4-(Hexylamino)phenyl]acetamide

• CAS No.: 564483-33-6
• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: N-[4-(hexylamino)phenyl]acetamide
• InChI: InChI=1S/C14H22N2O/c1-3-4-5-6-11-15-13-7-9-14(10-8-13)16-12(2)17/h7-10,15H,3-6,11H2,1-2H3,(H,16,17)
• InChI Key: FAPXOQVKGYQVGF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCNC1=CC=C(C=C1)NC(=O)C

Description

N-[4-(Hexylamino)phenyl]acetamide is a useful research compound. Its molecular formula is C14H22N2O and its molecular weight is 234.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

An oven-dried resealable schlenk tube containing a stir bar was charged with Pd2(dba)3 (4.6 mg, 0.005 mmol), 2-di-cyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl (11.9 mg, 0.025 mmol), 4-bromoacetanilide (107 mg, 0.5 mmol) and sodium tbutoxide (120 mg, 1.2 mmol). The tube was capped with a rubber septum, evacuated and backfilled with argon. nHexylamine (100 μL, 0.75 mmol) and tbutanol (1 mL) were added through the septum via syringe. The septum was replaced with a Teflon screw cap. The schlenk tube was sealed and put into a pre-heated oil bath at 110° C. The reaction mixture was stirred for 3 h, allowed to cool down to room temperature and quenched with water. Extraction with ethyl acetate three times followed by chromatography on silica gel column with 1:1 hexane:ethyl acetate gave 95 mg (81%) of the title compound as a white solid.